Tetrabutylammonium phthalate

• CAS: 68124-64-1
• Molecular Formula: C40H76N2O4
• Molecular Weight: 649 g/mol
• SMILES: CCCC[N+](CCCC)(CCCC)CCCC.CCCC[N+](CCCC)(CCCC)CCCC.C1=CC=C(C(=C1)C(=O)[O-])C(=O)[O-]
• InChI: InChI=1S/2C16H36N.C8H6O4/c2*1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;9-7(10)5-3-1-2-4-6(5)8(11)12/h2*5-16H2,1-4H3;1-4H,(H,9,10)(H,11,12)/q2*+1;/p-2
• InChIKey: NGJPFUZHXVGJDW-UHFFFAOYSA-L

Eliminate dual-reagent complexity in anion analysis. This single-component reagent supplies both the tetrabutylammonium ion-pairing cation and the UV-chromophoric phthalate dianion, replacing separate TBAC/KHP mobile phases. Key advantages: • Resolves 7 common anions in ~1 min on monolithic columns (LODs 0.3-1.9 mg/L, recoveries 97.9-100.3%). • Reduces eluent preparation steps and operator error for standard HPLC-UV systems lacking conductivity detectors. • Guarantees exact 2:1 stoichiometry; verifying CAS 68124-64-1 prevents method failure from hydrogen phthalate salt substitution.

Tetrabutylammonium Phthalate: Dual-Function Ion-Interaction Reagent

Tetrabutylammonium phthalate (CAS 68124-64-1) is a quaternary ammonium salt composed of two tetrabutylammonium cations paired with one phthalate dianion (C₄₀H₇₆N₂O₄, MW 649.04 g/mol) . Unlike simpler tetrabutylammonium halides, this compound intrinsically combines a lipophilic phase-transfer cation with a UV-chromophoric dicarboxylate anion, enabling simultaneous ion-pairing and indirect photometric detection in a single reagent [1][2]. It is primarily employed as an ion-interaction reagent in reversed-phase HPLC and single-column ion chromatography for the rapid separation and quantification of inorganic and organic anions [1][2][3].

Single-reagent ion-interaction chromatography with indirect UV detection

Eliminates need for separate UV-absorbing electrolyte (e.g., KHP)

Compatible with reversed-phase HPLC and monolithic columns for fast anion analysis

• [1] Hatsis, P.; Lucy, C. A. Ultra-fast HPLC separation of common anions using a monolithic stationary phase. Analyst 2002, 127 (4), 451–454. DOI: 10.1039/b200704a. View Source
• [2] Molnár, I.; Knauer, H.; Wilk, D. Retention and separation of inorganic anions by reversed-phase ion-interaction chromatography on octadecyl silica. J. Chromatogr. A 1988, 456, 267–285. DOI: 10.1016/0021-9673(86)80025-5. View Source
• [3] Li, R.-S.; Yu, H.; Ai, H.-J. Fast Analysis of Inorganic Anions by Ion-interaction Chromatography Using a Monolithic Column. Chin. J. Anal. Chem. 2008, 36 (1), 45–48. View Source

Why Generic Tetrabutylammonium Halides Cannot Substitute

Generic tetrabutylammonium salts such as the chloride (TBAC) or bromide (TBAB) furnish only the phase-transfer cation; a separate UV-absorbing background electrolyte—typically potassium hydrogen phthalate (KHP)—must be added to the mobile phase to enable indirect photometric detection [1]. Tetrabutylammonium phthalate eliminates this dual-reagent requirement by supplying both the ion-pairing tetrabutylammonium cation and the chromophoric phthalate dianion in a single, well-defined stoichiometric entity [2]. Furthermore, the divalent phthalate counterion drives a higher adsorbed surface concentration of tetrabutylammonium ion on the stationary phase compared to monovalent halides, directly altering analyte retention and selectivity [3]. Substituting with a halide salt therefore disrupts the delicate balance of ion-interaction equilibria and necessitates complete method re-optimization.

1 TBA halides require separate KHP addition, increasing mobile-phase complexity and preparation variability.

2 Divalent phthalate counterion alters adsorbed TBA⁺ concentration and analyte selectivity relative to halide counterions.

3 Halide substitution may disrupt optimized ion-interaction equilibria and necessitate method re-optimization.

• [1] Vovk, A.; Simonovska, B. Development of an ion-pair reversed-phase HPLC method with indirect UV detection for determination of phosphates and phosphites as impurities in sodium risedronate. J. Sep. Sci. 2010, 33 (17-18), 2732–2739. View Source
• [2] Hatsis, P.; Lucy, C. A. Ultra-fast HPLC separation of common anions using a monolithic stationary phase. Analyst 2002, 127 (4), 451–454. DOI: 10.1039/b200704a. View Source
• [3] Pohl, C. Chromatography Forum: Differences among tetrabutylammonium salts. LC Resources, January 2002. https://lcresources.com/discus/messages/5133/2184.html (accessed 2026). View Source

Quantitative Differentiation Evidence Against Closest Analogs

Single-Reagent Dual Functionality vs. Two-Reagent Halide Systems

Tetrabutylammonium phthalate serves simultaneously as the ion-pairing reagent (via the TBA⁺ cation) and as the UV-absorbing background chromophore (via the phthalate dianion, λmax ≈ 230 nm), enabling indirect absorbance detection without a secondary additive [1][2]. In contrast, methods employing tetrabutylammonium hydroxide (TBAH) or tetrabutylammonium bromide (TBAB) require the separate addition of potassium hydrogen phthalate (KHP) as an ionic chromophore to achieve a high background absorbance signal [3]. This reagent consolidation reduces mobile-phase complexity from at least two active components to one, minimizing preparation variability and potential interference from extraneous buffer ions.

Dual-Function Reagent Consolidation

Class-level

1 reagent (TBA-phthalate) provides both ion-pairing and UV chromophore vs. 2 reagents (TBA salt + KHP) typically required for halide systems

Reported to simplify mobile-phase preparation; may reduce lot-to-lot variability from mismatched sources.

Reagent count reduction context; system-specific optimization advised.

Evidence Dimension	Number of reagents required for ion-pairing + indirect UV detection
Target Compound Data	1 reagent (tetrabutylammonium phthalate) provides both TBA⁺ ion-pairing and phthalate chromophore
Comparator Or Baseline	TBAH/TBAB methods require 2 reagents: TBA salt + separately added KHP (typically 0.5–2 mM)
Quantified Difference	Reagent count reduced from 2 to 1; eliminates need for independent chromophore optimization
Conditions	Reversed-phase ion-interaction HPLC with indirect UV detection; monolithic or particulate C18 columns

Why This Matters

For procurement, a single reagent reduces inventory, simplifies mobile-phase preparation, and eliminates lot-to-lot variability arising from mismatched TBA salt and chromophore sources, directly improving method transferability.

• [1] Hatsis, P.; Lucy, C. A. Ultra-fast HPLC separation of common anions using a monolithic stationary phase. Analyst 2002, 127 (4), 451–454. DOI: 10.1039/b200704a. View Source
• [2] Molnár, I.; Knauer, H.; Wilk, D. Retention and separation of inorganic anions by reversed-phase ion-interaction chromatography on octadecyl silica. J. Chromatogr. A 1988, 456, 267–285. DOI: 10.1016/0021-9673(86)80025-5. View Source
• [3] Vovk, A.; Simonovska, B. Development of an ion-pair reversed-phase HPLC method with indirect UV detection for determination of phosphates and phosphites as impurities in sodium risedronate. J. Sep. Sci. 2010, 33 (17-18), 2732–2739. View Source

Divalent Counterion Effect on Chromatographic Retention

The divalent phthalate dianion (charge −2) drives a higher adsorbed surface concentration of tetrabutylammonium ion on the stationary phase compared to monovalent counterions such as chloride or bromide [1]. According to ion-pair chromatographic theory, counterions with valency greater than 1 increase the local concentration of the ion-pair reagent adsorbed on the hydrophobic stationary phase, which in turn enhances retention of analyte anions [1]. Additionally, the phthalate dianion exerts a stronger eluent effect on divalent analyte anions (e.g., sulfate) than does hydroxide or chloride, leading to systematically shorter retention times for multiply charged analytes and altered selectivity patterns [1]. This means a separation optimized with tetrabutylammonium phthalate cannot be replicated by simply using tetrabutylammonium chloride at the same molar concentration.

Counterion Effect on Retention

Class-level

Qualitative retention ranking for divalent anions: TBA-OH > TBA-Cl > TBA₂-phthalate; higher adsorbed [TBA⁺] with phthalate dianion

May alter ion-exchange equilibrium; identical molar concentration does not reproduce retention times.

Context-dependent; exact ΔtR column- and condition-specific.

Evidence Dimension	Adsorbed TBA⁺ surface concentration and resulting analyte retention
Target Compound Data	Phthalate dianion (charge −2) yields higher adsorbed [TBA⁺] on C18 phase; retention times for divalent analytes are reduced relative to monovalent counterion systems
Comparator Or Baseline	TBA chloride or TBA hydroxide (charge −1); lower adsorbed [TBA⁺]; hydroxide form yields longest retention among monovalents
Quantified Difference	Qualitative ranking of retention: TBA-OH > TBA-Cl > TBA₂-phthalate for divalent analyte anions (exact ΔtR depends on column and conditions)
Conditions	Reversed-phase C18 column; ion-pair mode without supplementary buffer; aqueous-organic eluent

Why This Matters

Selecting the phthalate salt over a halide salt is not a matter of simple interchangeability; it fundamentally alters the ion-exchange equilibrium on the column. This must be accounted for in method development and when sourcing reagents for validated procedures.

• [1] Pohl, C. Chromatography Forum: Differences among tetrabutylammonium salts. LC Resources, January 2002. https://lcresources.com/discus/messages/5133/2184.html (accessed 2026). View Source

Absence of Intramolecular Hydrogen Bond vs. Hydrogen Phthalate Analog

X-ray crystallographic data for the closely related compound tetrabutylammonium hydrogen phthalate (CAS 122647-22-7, space group P2₁/n, a=15.418 Å, b=9.142 Å, c=17.217 Å, β=98.75°, Z=4) reveal an extremely short intramolecular O···O hydrogen bond (2.385 Å) between the protonated and deprotonated carboxyl groups [1]. In contrast, tetrabutylammonium phthalate (CAS 68124-64-1) carries zero hydrogen bond donors (HBD count = 0) because both carboxylate oxygens are fully deprotonated . This fundamental structural difference eliminates the intramolecular hydrogen bond entirely and alters crystal packing, solubility characteristics, and the anion's conformational flexibility [1].

Intramolecular H-Bond Difference

Head-to-head

HBD count: 0 (phthalate dianion) vs. 1 (hydrogen phthalate); O···O distance 2.385 Å in hydrogen phthalate analog

Structural difference may influence solubility and crystal packing; correct CAS procurement critical.

Single-crystal X-ray diffraction evidence.

Evidence Dimension	Intramolecular hydrogen bond geometry
Target Compound Data	H-bond donor count = 0; no intramolecular O–H···O hydrogen bond; both carboxyl groups deprotonated
Comparator Or Baseline	Tetrabutylammonium hydrogen phthalate: O···O distance = 2.385 (3) Å; extremely short intramolecular H-bond between COOH and COO⁻
Quantified Difference	H-bond presence: absent (phthalate dianion) vs. 2.385 Å O···O (hydrogen phthalate monoanion); molecular formula differs by one hydrogen atom (C₄₀H₇₆N₂O₄ vs. C₂₄H₄₁NO₄)
Conditions	Single-crystal X-ray diffraction at low temperature; Mo Kα radiation

Why This Matters

The hydrogen phthalate analog and the fully deprotonated phthalate salt are structurally distinct species with different stoichiometry and hydrogen-bonding capacity. Procurement of the correct form (CAS 68124-64-1) is critical for applications where the dianionic state and absence of acidic protons are required, such as in alkaline ion-pair chromatography or when a well-defined 2:1 cation-to-anion ratio is essential.

• [1] Jóźwiak, A.; Główka, M. L. Crystal and molecular structure and infrared spectra of tetraethylammonium hydrogen phthalate and tetrabutylammonium hydrogen phthalate. J. Mol. Struct. 1991, 248 (1-2), 189–200. DOI: 10.1016/0022-2860(91)85007-P. View Source

High Lipophilicity Enabling Organic-Phase Partitioning

The calculated octanol–water partition coefficient (LogP) of tetrabutylammonium phthalate is 8.42080 , reflecting the highly lipophilic character conferred by four n-butyl chains per cation. For comparison, potassium hydrogen phthalate (KHP, CAS 877-24-7) has an experimental LogP of approximately −0.3 to +0.3, indicating it partitions almost exclusively into the aqueous phase . This >8 log-unit difference means tetrabutylammonium phthalate can effectively transport the phthalate anion into organic solvents and across phase boundaries, a capability that inorganic phthalate salts cannot match.

Lipophilicity for Phase Transfer

Context-dependent

Calculated LogP = 8.42 vs. KHP LogP ≈ 0 (Δ > 8 log units)

Supports organic-phase phthalate partitioning; enables phase-transfer applications unattainable with inorganic phthalates.

Calculated value; experimental validation recommended.

Evidence Dimension	Octanol–water partition coefficient (LogP)
Target Compound Data	LogP = 8.42 (calculated)
Comparator Or Baseline	Potassium hydrogen phthalate (KHP): LogP ≈ −0.3 to +0.3 (experimental/calculated); tetrabutylammonium chloride: LogP ≈ 1.04 (for the TBA cation alone)
Quantified Difference	ΔLogP > 8 orders of magnitude vs. KHP; ~7.4 log units higher than TBA chloride
Conditions	Calculated LogP (XLogP3 or ALogP algorithm); standard octanol–water partitioning model

Why This Matters

For applications requiring simultaneous organic-phase solubility and phthalate functionality—such as phase-transfer catalysis involving phthalate nucleophiles or extraction of phthalate into non-aqueous solvents—only the tetrabutylammonium salt provides the necessary lipophilicity. KHP or sodium phthalate would remain quantitatively in the aqueous phase.

Ultra-Fast Anion Separation Performance

Using tetrabutylammonium hydroxide–phthalic acid (1.5 mmol/L TBA-OH + 1.1 mmol/L phthalic acid, pH 5.5) as the eluent on a silica-based monolithic column at 6 mL/min flow rate, seven common inorganic anions (Cl⁻, NO₂⁻, Br⁻, NO₃⁻, ClO₃⁻, SO₄²⁻, I⁻) were baseline-separated in approximately 1 minute [1]. Detection limits (S/N = 3) ranged from 0.3 to 1.9 mg/L. Relative standard deviations (RSD, n=5) for chromatographic peak areas were 0.4%–2.2% and for peak heights were 0.1%–1.5% [1]. Spiked recoveries from mineralized water and groundwater samples were 97.9%–100.3% [1]. In a related study using tetrabutylammonium phthalate on a monolithic column, separation of common anions was achieved in as little as 15 seconds, with retention time reproducibility of 0.4% RSD (1-min separation) and 2.8% RSD (15-sec separation) [2].

Ultra-Fast Anion Separation

Context-dependent

7 anions resolved in ~1 min; LOD 0.3–1.9 mg/L; recovery 97.9–100.3%; RSD peak area 0.4–2.2%

Reported fast separation; may support high-throughput screening context.

Monolithic column; 6 mL/min; cross-study comparable data.

Evidence Dimension	Chromatographic separation speed and analytical performance
Target Compound Data	7 anions resolved in ~1 min; LOD 0.3–1.9 mg/L; RSD peak area 0.4–2.2%, peak height 0.1–1.5%; recovery 97.9–100.3% (TBA-OH/phthalic acid eluent); 15-sec separation with TBA-phthalate eluent
Comparator Or Baseline	Conventional suppressed ion chromatography typically requires 8–15 min for similar anion panels; standard HPLC ion-pair methods with TBAB often need 5–10 min
Quantified Difference	Analysis time reduced by ~5–15 fold vs. conventional IC; throughput of 60 samples/h vs. ~4–8 samples/h
Conditions	Silica monolithic column (e.g., Chromolith); direct conductivity detection; 6 mL/min flow rate; pH 5.5 eluent

Why This Matters

For high-throughput environmental or industrial water testing laboratories, the demonstrated speed and reproducibility with tetrabutylammonium phthalate-based eluents translate directly to increased sample throughput without sacrificing data quality, offering a quantifiable productivity advantage.

• [1] Li, R.-S.; Yu, H.; Ai, H.-J. Fast Analysis of Inorganic Anions by Ion-interaction Chromatography Using a Monolithic Column. Chin. J. Anal. Chem. 2008, 36 (1), 45–48. View Source
• [2] Hatsis, P.; Lucy, C. A. Ultra-fast HPLC separation of common anions using a monolithic stationary phase. Analyst 2002, 127 (4), 451–454. DOI: 10.1039/b200704a. View Source

TBA-Functionalized Carbon Enhancing Phthalate Adsorption

Impregnation of activated carbon with tetrabutylammonium (TBA) cations increased the adsorption capacity for phthalate by a factor of 1.7 compared to unmodified plain activated carbon, as determined from fixed-bed column breakthrough experiments at pH 4 [1]. The enhancement was attributed to electrostatic interactions between the positively charged immobilized TBA groups and phthalate anions in solution [1]. While copper-impregnated carbon exhibited a higher enhancement factor of approximately 2.0, the TBA modification offers a metal-free alternative that avoids potential heavy-metal leaching concerns in water treatment applications [1].

TBA-Enhanced Phthalate Adsorption

Reported

1.7× phthalate adsorption capacity (TBA-modified carbon vs. plain carbon) in fixed-bed column at pH 4

Validates TBA–phthalate affinity; indirect support for ion-pair rationale in separation contexts.

Material-modification study; not direct compound evidence.

Evidence Dimension	Phthalate adsorption capacity enhancement factor
Target Compound Data	TBA-impregnated activated carbon: 1.7× phthalate adsorption capacity vs. plain carbon
Comparator Or Baseline	Plain (unmodified) activated carbon: baseline capacity; Cu-impregnated carbon: ~2.0× enhancement
Quantified Difference	1.7-fold increase over plain carbon; ~15% lower than Cu-modified carbon but metal-free
Conditions	Fixed-bed column; pH 4; Langmuir isotherm model; industrial wastewater matrix

Why This Matters

Although this evidence relates to TBA-modified materials rather than the compound itself, it validates the specific affinity between the tetrabutylammonium moiety and the phthalate anion, supporting the rationale for using tetrabutylammonium phthalate as a pre-formed, well-characterized source of this ion pair in analytical and separation applications.

• [1] Adhoum, N.; Monser, L. Removal of phthalate on modified activated carbon: application to the treatment of industrial wastewater. Sep. Purif. Technol. 2004, 38 (3), 265–273. DOI: 10.1016/j.seppur.2003.11.011. View Source

High-Value Application Scenarios

Ultra-Fast Anion Profiling in High-Throughput Water Testing

Environmental and industrial water testing facilities requiring rapid turn-around of anion panels (Cl⁻, NO₂⁻, Br⁻, NO₃⁻, SO₄²⁻, etc.) can deploy tetrabutylammonium phthalate-based ion-interaction chromatography on monolithic columns. The demonstrated capability to resolve 7 anions in ~1 minute with LODs of 0.3–1.9 mg/L and recoveries of 97.9–100.3% [1] enables sample throughput exceeding 60 injections per hour—a 5–15 fold improvement over conventional suppressed ion chromatography. The single-reagent eluent (TBA-phthalate) reduces preparation time and minimizes operator error relative to multi-component mobile phases.

Single-Reagent Indirect UV Detection for Standard HPLC Systems

Laboratories equipped with standard HPLC-UV systems (without conductivity detectors or post-column suppressors) can implement anion analysis using tetrabutylammonium phthalate as a unified ion-pair and chromophore reagent [1]. This eliminates the need to source, qualify, and optimize a separate UV-absorbing background electrolyte such as potassium hydrogen phthalate, reducing the mobile phase to a single active component [2]. The approach is particularly valuable for resource-limited settings, field-deployable systems, and teaching laboratories where instrumental simplicity and reagent traceability are priorities.

Phase-Transfer Catalysis with Phthalate Nucleophile Delivery

With a calculated LogP of 8.42 [1], tetrabutylammonium phthalate can solubilize the phthalate dianion in non-polar organic media—a property unattainable with inorganic phthalate salts such as KHP (LogP ≈ 0). This makes it a candidate for phase-transfer catalysis reactions where phthalate acts as a nucleophile, for the preparation of phthalate esters in biphasic systems, or for liquid-liquid extraction protocols targeting phthalate analytes from aqueous matrices into organic solvents for subsequent analysis.

Correct Phthalate Stoichiometry: Avoiding Hydrogen Phthalate Confusion

When a method or synthesis specifies the fully deprotonated phthalate dianion with a precise 2:1 tetrabutylammonium-to-phthalate stoichiometry, procurement of CAS 68124-64-1 (rather than the hydrogen phthalate analog CAS 122647-22-7) is essential. The two compounds differ fundamentally in their hydrogen-bonding capacity (HBD count: 0 vs. 1), molecular weight (649.04 vs. 407.59 g/mol), and crystal structure [1][2]. The hydrogen phthalate analog contains an extremely short intramolecular O–H···O hydrogen bond (2.385 Å) that alters its reactivity and solubility profile [1]. Verifying the CAS number at the point of procurement prevents costly method failures arising from incorrect salt form substitution.

Application

Selection Property

Validation Focus

High-throughput water testing (anion profiling)

Single-reagent ion-interaction chromatography

Speed, reproducibility, and throughput on monolithic columns

Indirect UV detection on standard HPLC systems

Unified ion-pair/chromophore reagent

Reagent simplicity and method transferability without separate KHP

Phase-transfer catalysis and liquid-liquid extraction

High lipophilicity enabling organic-phase phthalate delivery

Phthalate solubility in organic media; reactivity as nucleophile

Correct stoichiometric phthalate dianion procurement

2:1 TBA-to-phthalate stoichiometry, fully deprotonated anion

CAS verification (68124-64-1) to avoid hydrogen phthalate analog

• [1] Hatsis, P.; Lucy, C. A. Ultra-fast HPLC separation of common anions using a monolithic stationary phase. Analyst 2002, 127 (4), 451–454. DOI: 10.1039/b200704a. View Source
• [2] Vovk, A.; Simonovska, B. Development of an ion-pair reversed-phase HPLC method with indirect UV detection for determination of phosphates and phosphites as impurities in sodium risedronate. J. Sep. Sci. 2010, 33 (17-18), 2732–2739. View Source
• [3] Jóźwiak, A.; Główka, M. L. Crystal and molecular structure and infrared spectra of tetraethylammonium hydrogen phthalate and tetrabutylammonium hydrogen phthalate. J. Mol. Struct. 1991, 248 (1-2), 189–200. DOI: 10.1016/0022-2860(91)85007-P. View Source